Cas no 2448-05-7 ( )

• Product Name: &nbsp
• CAS No: 2448-05-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 913119
• PubChem ID: 347749
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Oprea1_795719; AC1L880Q; 3-nitro-benzoic acid isobutylamide; 3-Nitro-benzoesaeure-isobutylamid; MCULE-6492765554; AC1Q1PNU; NSC406580; Oprea1_219599; ZINC00103319; AKOS003862568;
• N-(2-methylpropyl)-3-nitrobenzamide
• NSC-406580
• N-Isobutyl-3-nitrobenzamide
• AKOS003862568
• Oprea1_219599
• DTXSID10324385
• NSC406580
• Oprea1_795719
• 2448-05-7
•  

• Inchi： 1S/C11H14N2O3/c1-8(2)7-12-11(14)9-4-3-5-10(6-9)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key： ZRASDWBEKQJAKD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NCC(C)C

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.16
• Boiling Point: 378.2°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.542
• PSA: 72.24